Cas no 1932189-09-7 (rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo3,4-cpyrrole-2-carboxylate)

• Product Name: rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo3,4-cpyrrole-2-carboxylate
• CAS No: 1932189-09-7
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD12198710
• CID: 5247022
• Update Time: 2025-07-17

rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo3,4-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (3aR,6aS)-
• rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo3,4-cpyrrole-2-carboxylate

• MDL： MFCD12198710
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-7-4-12-9(14)8(7)6-13/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m0/s1
• InChI Key： BQFMMOCNINXPIC-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)NC[C@@]2([H])C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo3,4-cpyrrole-2-carboxylate

Comprehensive Overview of rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 1932189-09-7)

The compound rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 1932189-09-7) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and medicinal chemistry. Its unique bicyclic pyrrolidine-pyrrolidone structure makes it a valuable building block for the development of novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and enzyme inhibition. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery pipelines and asymmetric synthesis methodologies.

In recent years, the demand for chiral auxiliaries and stereoselective synthons like rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes. Its CAS number (1932189-09-7) is often queried in chemical databases and patent literature, reflecting its importance in proprietary research.

From a synthetic perspective, the octahydropyrrolo[3,4-c]pyrrole core of this molecule offers a rigid scaffold for modulating bioavailability and receptor binding affinity. This aligns with current trends in fragment-based drug design (FBDD), where small, well-defined molecular fragments are used to optimize lead compounds. The 4-oxo functionality further enables diverse derivatization, catering to the growing interest in covalent inhibitors and proteolysis-targeting chimeras (PROTACs).

Analytical characterization of rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques are critical for ensuring enantiomeric purity, a key concern given the compound's role in stereospecific reactions. The rise of AI-driven retrosynthesis tools has also increased visibility for such intermediates, as algorithms prioritize structurally complex yet synthetically accessible motifs.

Environmental and regulatory considerations are increasingly shaping the use of specialized intermediates like CAS 1932189-09-7. The compound's green chemistry metrics—such as atom economy and solvent selection—are frequently evaluated to align with sustainable manufacturing practices. This resonates with the pharmaceutical industry's push toward continuous flow chemistry and catalytic asymmetric synthesis, both of which minimize waste and energy consumption.

In summary, rac-tert-butyl (3aR,6aS)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate exemplifies the intersection of structural complexity and therapeutic potential. Its applications span from neurological drug candidates to kinase inhibitors, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore undruggable targets, compounds like this will remain pivotal in bridging the gap between molecular design and clinical efficacy.